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Compound of Interest

Compound Name: alpha-D-Erythrofuranose

CAS No.: 72599-80-5

Cat. No.: B15721058

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of

alpha-D-Erythrofuranose, a key four-carbon aldose sugar. While existing as one of several

isomers in equilibrium, this furanose form plays a role in various biochemical processes. This

document details its known characteristics, experimental protocols for its synthesis and

analysis, and its involvement in significant metabolic pathways.

Core Chemical and Physical Properties
Alpha-D-Erythrofuranose is the five-membered ring isomer of D-erythrose. In aqueous

solutions, it exists in equilibrium with its pyranose (six-membered ring) form and the open-chain

aldehyde form. Due to this equilibrium, many of the reported physical properties are for D-

erythrose as a whole.
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Property Value Source(s)

Molecular Formula C₄H₈O₄ [1][2]

Molecular Weight 120.10 g/mol [1][3]

IUPAC Name (2S,3R,4R)-oxolane-2,3,4-triol [1]

CAS Number 72599-80-5 [1]

Physical State
Typically encountered as a

viscous, colorless syrup.
[4][5]

Melting Point

Data for the isolated alpha-D-

erythrofuranose is not readily

available; D-erythrose has a

reported melting point of <25

°C.

[6][7]

Boiling Point

Data for the isolated alpha-D-

erythrofuranose is not readily

available; a boiling point of

144.07 °C (rough estimate)

has been reported for D-

erythrose.

[8]

Solubility
Fully miscible in water; soluble

in DMSO and methanol.
[3][4][6]

XLogP3 -2.2 [6]

Topological Polar Surface Area 69.9 Å² [1]

Spectral Data
¹³C NMR Spectrum
The ¹³C NMR spectrum of alpha-D-Erythrofuranose provides key information about its carbon

skeleton. The spectrum is available in the PubChem database.[1]
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Synthesis of D-Erythrose from D-Glucose via Oxidative
Cleavage
This protocol describes a common method for the synthesis of D-erythrose from the readily

available D-glucose, which will yield a mixture of anomers including alpha-D-Erythrofuranose.

Materials:

D-Glucose

Lead tetraacetate (Pb(OAc)₄)

Glacial acetic acid

Potassium iodide

Hydrochloric acid (0.1 M)

Procedure:

Dissolve D-glucose in glacial acetic acid.

Slowly add a solution of lead (IV) acetate in glacial acetic acid to the D-glucose solution over

2 hours, maintaining the temperature at 20-25°C.

Monitor the reaction using thin-layer chromatography (TLC) until all the D-glucose is

consumed.

Quench the reaction by adding an excess of a saturated potassium iodide solution to

decompose any unreacted lead tetraacetate.

Remove the resulting lead iodide precipitate by filtration.

Concentrate the filtrate under reduced pressure to remove the acetic acid.

To the resulting syrup, add 0.1 M hydrochloric acid and heat at 60°C for 4 hours to hydrolyze

the intermediate di-O-formyl-D-erythrose.
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The resulting aqueous solution contains D-erythrose, which can be further purified by

chromatographic methods.[1]

General Protocol for the Analysis of alpha-D-
Erythrofuranose by High-Performance Liquid
Chromatography (HPLC)
This protocol outlines a general method for the analysis of monosaccharides, which can be

adapted for alpha-D-Erythrofuranose.

Instrumentation and Columns:

A high-performance liquid chromatograph equipped with a refractive index detector.

An amino-bonded silica or ion-exchange column suitable for carbohydrate analysis.

Mobile Phase:

An isocratic mobile phase of acetonitrile and water (e.g., 80:20 v/v) is commonly used. The

exact ratio may need to be optimized.

Sample Preparation:

If the sample is a complex mixture, an extraction step may be necessary to isolate the

carbohydrate fraction.

Dissolve a known amount of the sample in the mobile phase.

Filter the sample through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

Flow rate: Typically 1.0 mL/min.

Column temperature: Maintained at a constant temperature, for example, 30°C.

Injection volume: 10-20 µL.
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Analysis:

The retention time of the alpha-D-Erythrofuranose peak is compared to that of a known

standard for identification.

Quantification is achieved by integrating the peak area and comparing it to a calibration

curve prepared with standards of known concentrations.[9][10]

Biological Significance and Metabolic Pathways
D-Erythrose, and specifically its phosphorylated form D-erythrose-4-phosphate, is a crucial

intermediate in central metabolism.[11][12] It plays a key role in the pentose phosphate

pathway and serves as a precursor for the biosynthesis of aromatic amino acids.[2][11]

Role in the Pentose Phosphate Pathway and Aromatic
Amino Acid Biosynthesis
The following diagram illustrates the central role of D-erythrose-4-phosphate in these

interconnected pathways.
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Caption: Metabolic fate of D-Erythrose-4-Phosphate.

The diagram above outlines how D-glucose-6-phosphate enters the pentose phosphate

pathway, leading to the formation of D-erythrose-4-phosphate.[11] This intermediate, along with

phosphoenolpyruvate from glycolysis, serves as a key precursor for the shikimate pathway,

which is responsible for the biosynthesis of the aromatic amino acids tryptophan, tyrosine, and

phenylalanine in microorganisms and plants.[11][12]

Experimental Workflow for Metabolic Flux Analysis
The importance of D-erythrose-4-phosphate in central metabolism makes it a target for

metabolic flux analysis to understand the flow of carbon through these pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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